Cas no 104771-99-5 (1,4-Butanediamine,N,N'-di-4-quinolinyl- (9CI))

• Product Name: 1,4-Butanediamine,N,N'-di-4-quinolinyl- (9CI)
• CAS No: 104771-99-5
• MF: C₂₂H₂₂N₄
• MW: 342.436884403229
• CID: 217215
• PubChem ID: 184406
• Update Time: 2025-04-19

1,4-Butanediamine,N,N'-di-4-quinolinyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,4-Butanediamine,N,N'-di-4-quinolinyl- (9CI)
• N,N'-di(quinolin-4-yl)butane-1,4-diamine
• DTXSID20146717
• 1,4-Butanediamine, N,N-di-4-quinolinyl-
• 104771-99-5

• Inchi： 1S/C22H22N4/c1-3-9-19-17(7-1)21(11-15-25-19)23-13-5-6-14-24-22-12-16-26-20-10-4-2-8-18(20)22/h1-4,7-12,15-16H,5-6,13-14H2,(H,23,25)(H,24,26)
• InChI Key： YMQVNANOXSRPCD-UHFFFAOYSA-N
• SMILES： N(C1C=CN=C2C=CC=CC=12)CCCCNC1C=CN=C2C=CC=CC=12

Computed Properties

• Exact Mass: 342.18466
• Monoisotopic Mass: 342.184447
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8
• XLogP3: 4.8

Experimental Properties

• Density: 1.236
• Boiling Point: 603.8°Cat760mmHg
• Flash Point: 319°C
• Refractive Index: 1.732
• PSA: 49.84
• LogP: 3.93100